Cas no 2229365-25-5 (2-azido-2-(6-bromopyridin-3-yl)ethan-1-ol)

• Product Name: 2-azido-2-(6-bromopyridin-3-yl)ethan-1-ol
• CAS No: 2229365-25-5
• MF: C₇H₇BrN₄O
• MW: 243.060679674149
• CID: 6143694
• PubChem ID: 165781567
• Update Time: 2025-06-15

2-azido-2-(6-bromopyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(6-bromopyridin-3-yl)ethan-1-ol
• 2229365-25-5
• EN300-1906172

• Inchi： 1S/C7H7BrN4O/c8-7-2-1-5(3-10-7)6(4-13)11-12-9/h1-3,6,13H,4H2
• InChI Key： ADHNCLWYJNEICH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 241.98032g/mol
• Monoisotopic Mass: 241.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.5Ų

Additional information on 2-azido-2-(6-bromopyridin-3-yl)ethan-1-ol

2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol (CAS 2229365-25-5): A Versatile Building Block in Medicinal Chemistry

2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol, with the CAS number 2229365-25-5, represents a critical intermediate in the synthesis of bioactive molecules. This compound is characterized by its unique molecular structure, which combines an azido group with a brominated pyridine ring. The presence of these functional groups makes it a valuable starting material for the development of pharmaceuticals and agrochemicals. Recent advances in medicinal chemistry have highlighted the importance of such derivatives in the design of targeted therapies and drug delivery systems.

2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol is a key molecule in the field of synthetic organic chemistry, particularly in the context of drug discovery. The azido group serves as a versatile functional group for click chemistry reactions, enabling the efficient conjugation of various biomolecules. This property has been extensively explored in recent studies, where researchers have demonstrated its utility in the synthesis of peptide-based therapeutics and small molecule inhibitors.

One of the most significant applications of 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol is in the development of targeted drug delivery systems. The brominated pyridine ring provides a platform for the attachment of targeting ligands, such like antibodies or peptides, which can enhance the specificity of therapeutic agents. This approach has gained considerable attention in the treatment of oncological diseases, where precise targeting of cancer cells is crucial for minimizing side effects.

Recent studies have also focused on the photoreactive properties of 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol. The azido group is known to undergo efficient photocleavage reactions, which can be exploited for the controlled release of drugs in vivo. This property has been leveraged in the design of photopharmacology applications, where light-triggered drug release is used to enhance therapeutic outcomes.

The synthetic accessibility of 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol has been a key factor in its widespread use in research. Various asymmetric synthesis strategies have been developed to produce this compound with high stereochemical purity. These methods often involve the use of chiral catalysts and enantioselective reactions, which are critical for the synthesis of enantiomerically pure pharmaceuticals.

In the context of antimicrobial drug development, 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol has shown promising activity against a range of bacterial strains. Recent research has demonstrated its ability to disrupt bacterial cell membranes, making it a potential candidate for the development of new antibiotics. This property is attributed to the combined effects of the azido group and the brominated pyridine ring.

The cytotoxic potential of 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol has also been investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits significant apoptotic activity against cancer cell lines, particularly in prostate cancer and breast cancer models. These findings suggest its potential as a lead compound for the development of anticancer agents.

The pharmacokinetic profile of 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol is another important aspect of its research. Recent studies have focused on its metabolic stability and bioavailability, which are critical factors in the development of effective pharmaceuticals. Researchers have employed in silico modeling techniques to predict the absorption, distribution, metabolism, and excretion (ADME) properties of this compound.

The environmental impact of 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol is a growing area of concern. As the use of this compound increases in pharmaceutical and industrial applications, there is a need to assess its potential ecotoxicological effects. Recent studies have evaluated its toxicity to aquatic organisms and biodegradability, providing insights into its sustainable use.

Advances in computational chemistry have also played a crucial role in the study of 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol. Quantum mechanical calculations have been used to predict the reactivity and stability of this compound, while molecular dynamics simulations have provided insights into its interactions with biological targets. These computational tools are essential for the rational design of new compounds based on this molecule.

The patent landscape surrounding 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol reflects its significance in the pharmaceutical industry. Numerous patents have been filed for its synthetic methods, derivatives, and applications in drug development. These patents highlight the commercial potential of this compound and its role in the innovation pipeline of the pharmaceutical sector.

In conclusion, 2-Azido-2-(6-Bromopyridin-3-Yl)ethan-1-Ol is a multifunctional molecule with a wide range of applications in medicinal chemistry. Its unique structural features make it a valuable tool for the synthesis of bioactive compounds, particularly in the development of targeted therapies and photopharmacology applications. Continued research into its properties and potential applications will undoubtedly contribute to the advancement of pharmaceutical science and the development of more effective therapeutic agents.